Cas no 1261814-56-5 (2-bromo-1-chloro-3-(chloromethyl)benzene)

2-bromo-1-chloro-3-(chloromethyl)benzene structure
1261814-56-5 structure
Product Name:2-bromo-1-chloro-3-(chloromethyl)benzene
CAS No:1261814-56-5
MF:C7H5BrCl2
MW:239.924599409103
CID:2134084
Update Time:2023-11-19

2-bromo-1-chloro-3-(chloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-chloro-3-(chloromethyl)Benzene
    • 2-Bromo-3-chlorobenzyl chloride
    • CID 129415982
    • Benzene, 2-bromo-1-chloro-3-(chloromethyl)-
    • 2-bromo-1-chloro-3-(chloromethyl)benzene
    • Inchi: 1S/C7H5BrCl2/c8-7-5(4-9)2-1-3-6(7)10/h1-3H,4H2
    • InChI Key: IDCJZWXXGKUVRN-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CC=1CCl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.651±0.06 g/cm3(Predicted)
  • Boiling Point: 279.4±25.0 °C(Predicted)

2-bromo-1-chloro-3-(chloromethyl)benzene Pricemore >>

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